Cas no 1515624-40-4 (2-(6-methoxypyridin-3-yl)butanoic acid)

2-(6-Methoxypyridin-3-yl)butanoic acid is a versatile intermediate in organic synthesis, particularly valued for its pyridine moiety and carboxylic acid functionality. The methoxy group at the 6-position enhances its electron-donating properties, making it useful in the development of pharmaceuticals, agrochemicals, and fine chemicals. Its structural features allow for further derivatization, enabling the synthesis of complex molecules with tailored properties. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its compatibility with common synthetic methodologies, such as coupling reactions and esterifications, underscores its utility in research and industrial applications. This intermediate is particularly relevant in the design of bioactive compounds due to its balanced lipophilicity and reactivity.
2-(6-methoxypyridin-3-yl)butanoic acid structure
1515624-40-4 structure
Product Name:2-(6-methoxypyridin-3-yl)butanoic acid
CAS No:1515624-40-4
MF:C10H13NO3
MW:195.215122938156
CID:5896245
PubChem ID:165699758
Update Time:2025-05-21

2-(6-methoxypyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(6-methoxypyridin-3-yl)butanoic acid
    • 1515624-40-4
    • EN300-1806324
    • Inchi: 1S/C10H13NO3/c1-3-8(10(12)13)7-4-5-9(14-2)11-6-7/h4-6,8H,3H2,1-2H3,(H,12,13)
    • InChI Key: ZGEOHVFDFVBQID-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=NC(=CC=1)OC)CC)=O

Computed Properties

  • Exact Mass: 195.08954328g/mol
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59.4Ų

2-(6-methoxypyridin-3-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1806324-0.05g
2-(6-methoxypyridin-3-yl)butanoic acid
1515624-40-4
0.05g
$647.0 2023-09-19
Enamine
EN300-1806324-0.1g
2-(6-methoxypyridin-3-yl)butanoic acid
1515624-40-4
0.1g
$678.0 2023-09-19
Enamine
EN300-1806324-0.25g
2-(6-methoxypyridin-3-yl)butanoic acid
1515624-40-4
0.25g
$708.0 2023-09-19
Enamine
EN300-1806324-0.5g
2-(6-methoxypyridin-3-yl)butanoic acid
1515624-40-4
0.5g
$739.0 2023-09-19
Enamine
EN300-1806324-1.0g
2-(6-methoxypyridin-3-yl)butanoic acid
1515624-40-4
1g
$1272.0 2023-06-02
Enamine
EN300-1806324-2.5g
2-(6-methoxypyridin-3-yl)butanoic acid
1515624-40-4
2.5g
$1509.0 2023-09-19
Enamine
EN300-1806324-5.0g
2-(6-methoxypyridin-3-yl)butanoic acid
1515624-40-4
5g
$3687.0 2023-06-02
Enamine
EN300-1806324-10.0g
2-(6-methoxypyridin-3-yl)butanoic acid
1515624-40-4
10g
$5467.0 2023-06-02
Enamine
EN300-1806324-1g
2-(6-methoxypyridin-3-yl)butanoic acid
1515624-40-4
1g
$770.0 2023-09-19
Enamine
EN300-1806324-5g
2-(6-methoxypyridin-3-yl)butanoic acid
1515624-40-4
5g
$2235.0 2023-09-19

Additional information on 2-(6-methoxypyridin-3-yl)butanoic acid

Research Briefing on 2-(6-methoxypyridin-3-yl)butanoic acid (CAS: 1515624-40-4): Recent Advances and Applications

2-(6-methoxypyridin-3-yl)butanoic acid (CAS: 1515624-40-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and applications in drug discovery.

One of the most notable advancements in the study of 2-(6-methoxypyridin-3-yl)butanoic acid is its role as a building block for small-molecule inhibitors targeting specific enzymes or receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors for inflammatory pathways, showcasing its versatility in medicinal chemistry. The compound's unique structural features, including the methoxypyridine moiety, contribute to its favorable pharmacokinetic properties.

In addition to its pharmacological potential, recent research has explored the synthetic routes for 2-(6-methoxypyridin-3-yl)butanoic acid. A team of researchers from the University of Cambridge reported an optimized catalytic asymmetric synthesis method in 2024, which significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for scaling up production and ensuring consistency in preclinical and clinical studies.

Furthermore, the compound has been investigated for its potential applications in oncology. Preliminary in vitro studies have shown that derivatives of 2-(6-methoxypyridin-3-yl)butanoic acid exhibit promising anti-proliferative effects against certain cancer cell lines. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that further exploration of its mechanism of action could lead to the development of new anticancer therapies.

Despite these promising developments, challenges remain in the clinical translation of 2-(6-methoxypyridin-3-yl)butanoic acid-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous preclinical testing. Ongoing research aims to optimize the compound's structure-activity relationship (SAR) to enhance its therapeutic index.

In conclusion, 2-(6-methoxypyridin-3-yl)butanoic acid (CAS: 1515624-40-4) represents a valuable scaffold in drug discovery, with recent studies underscoring its potential in diverse therapeutic areas. Continued research and collaboration across academia and industry will be essential to fully realize its clinical applications. This briefing underscores the importance of staying abreast of the latest developments in this rapidly evolving field.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd